
Chemical structure and properties of 2',4'-
Dichloro-5'-fluoroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2',4'-Dichloro-5'-

fluoroacetophenone

Cat. No.: B1331288 Get Quote

An In-depth Technical Guide to 2',4'-Dichloro-5'-
fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2',4'-Dichloro-5'-fluoroacetophenone is a halogenated aromatic ketone that serves as a

critical intermediate in the synthesis of a variety of complex organic molecules.[1][2] Its

strategic placement of chlorine and fluorine atoms on the phenyl ring enhances its reactivity,

making it a valuable building block, particularly in the pharmaceutical and agrochemical

industries.[1][3] This compound is notably a key precursor for the synthesis of third-generation

fluoroquinolone antibiotics, such as Ciprofloxacin and Enoxacin.[4] Its utility also extends to the

development of potent herbicides and fungicides, where the halogenated structure contributes

to the stability and efficacy of the final products.[2][3] This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and safety protocols.

Chemical Structure and Properties
The molecular structure of 2',4'-Dichloro-5'-fluoroacetophenone consists of an

acetophenone core substituted with two chlorine atoms at the 2' and 4' positions and a fluorine

atom at the 5' position.
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Caption: 2D Chemical Structure of 2',4'-Dichloro-5'-fluoroacetophenone.

Identifiers and Descriptors
The following table summarizes the key identifiers for 2',4'-Dichloro-5'-fluoroacetophenone.

Identifier Value Citation

CAS Number 704-10-9 [3]

Molecular Formula C₈H₅Cl₂FO [3]

Molecular Weight 207.03 g/mol [3]

IUPAC Name
1-(2,4-dichloro-5-

fluorophenyl)ethanone
[4]

Synonyms
DCFA, 2,4-Dichloro-5-

fluorohypnone
[4]

InChI
1S/C8H5Cl2FO/c1-4(12)5-2-

8(11)7(10)3-6(5)9/h2-3H,1H3
[5][6]

InChIKey
FAKJFAMIABOKBW-

UHFFFAOYSA-N
[5][6]

Canonical SMILES
CC(=O)C1=CC(=C(C=C1Cl)Cl

)F
[4]

Physical and Chemical Properties
This table outlines the key physical and chemical properties of the compound.
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Property Value Citation

Appearance
White to light yellow crystalline

solid or powder.
[4][7]

Melting Point 33-36 °C [8]

Boiling Point 167 °C (at 760 mmHg) [5]

112-115 °C (at 5 mmHg) [7]

Density 1.425 g/mL at 25 °C [5]

Refractive Index n20/D 1.546 [5]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Solubility
Sparingly soluble in water.

Soluble in organic solvents.
[4][9]

Storage

Store in a dry, cool, well-

ventilated place. Keep

container tightly closed. Argon

charged and protected from

light are recommended.

[5]

Spectral Data
Characterization of 2',4'-Dichloro-5'-fluoroacetophenone is typically performed using

standard spectroscopic methods. While specific spectral data with peak assignments are not

widely available in public databases, supplier and chemical information sites confirm that ¹H

NMR, ¹³C NMR, IR, and Mass Spectrometry (MS) are standard techniques used for its

analysis.[4][6]

Synthesis and Manufacturing
The primary route for synthesizing 2',4'-Dichloro-5'-fluoroacetophenone is through the

Friedel-Crafts acylation of 1,3-dichloro-4-fluorobenzene. Alternative multi-step syntheses

starting from other precursors like 3,4-dichloronitrobenzene have also been developed.[4]
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Starting Materials:
- 1,3-Dichloro-4-fluorobenzene

- Acetyl Chloride / Acetic Anhydride

Friedel-Crafts Acylation

Lewis Acid Catalyst
(e.g., Anhydrous AlCl₃)

Hydrolysis
(e.g., 5% HCl solution)

Reaction Mixture

Work-up
- Organic Phase Separation

- Washing to Neutral

Hydrolyzed Product

Purification
- Distillation

- Recrystallization

Crude Organic Phase

Final Product:
2',4'-Dichloro-5'-fluoroacetophenone

(Purity: >99%)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2',4'-Dichloro-5'-fluoroacetophenone.

Experimental Protocol: Friedel-Crafts Acylation
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The following protocol is a representative method for the laboratory synthesis of 2',4'-Dichloro-
5'-fluoroacetophenone.[7]

Materials:

1,3-Dichloro-4-fluorobenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

5% Hydrochloric acid solution

Inert solvent (e.g., dichloroethylene)

Standard laboratory glassware (four-necked flask, dropping funnel, condenser)

Procedure:

Reaction Setup: A 1000 mL four-necked flask is charged with 1,3-dichloro-4-fluorobenzene

and cooled to approximately 20°C.

Catalyst Addition: Anhydrous aluminum chloride is added to the flask while maintaining the

temperature between 20-30°C.

Acylating Agent Addition: Acetyl chloride is added dropwise over a period of 2 to 3 hours,

ensuring the temperature remains controlled.

Reaction Heating: The reaction mixture is gradually heated to 40°C and held for 30 minutes,

then slowly warmed to 70°C for 1-2 hours, and finally heated to 110°C (±2°C) for 3-4 hours

to drive the reaction to completion.

Hydrolysis: After the reaction is complete, the mixture is cooled to room temperature. A 5%

hydrochloric acid solution is then added, and the mixture is heated to 80-90°C for 2-3 hours

to hydrolyze the aluminum chloride complex.

Work-up and Purification: The product is cooled, and the organic phase is separated. This

organic layer is washed until neutral. The final product is purified by distillation and
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subsequent recrystallization to yield 2',4'-dichloro-5'-fluoroacetophenone with high purity

(e.g., 99.8%).

Applications in Research and Development
As a key intermediate, 2',4'-Dichloro-5'-fluoroacetophenone is primarily utilized in the

following areas:

Pharmaceutical Synthesis: It is an essential building block for producing third-generation

fluoroquinolone antibiotics, which are broad-spectrum antibacterial agents.[4] It is also used

in the development of other biologically active molecules, including potential anti-

inflammatory and analgesic drugs.[3]

Agrochemical Development: The compound is used in the formulation of modern herbicides,

insecticides, and pesticides, contributing to crop protection and enhanced agricultural yields.

[2][3]

Chemical Research: In a laboratory setting, it serves as a versatile reagent in organic

synthesis to introduce the 2,4-dichloro-5-fluorophenyl moiety into novel compounds.[3][4]

Safety and Handling
2',4'-Dichloro-5'-fluoroacetophenone is classified as an irritant and requires careful handling

in a well-ventilated area.[4][5]

GHS Hazard Information
Hazard Class Category Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Citations for all data in the table:[4][5]
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Pictogram: GHS07 (Exclamation Mark)[5]

Signal Word: Warning[5]

Precautionary Measures
Prevention: Wear protective gloves, eye protection, and face protection. Avoid breathing

dust, fumes, or vapors. Use only outdoors or in a well-ventilated area. Wash skin thoroughly

after handling.[5]

Response:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[5]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[5]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[5]

Personal Protective Equipment (PPE): Recommended PPE includes an N95 dust mask,

chemical safety goggles or eyeshields, and impervious gloves.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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